Cas no 904818-10-6 (2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid)

• Product Name: 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid
• CAS No: 904818-10-6
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• MDL: MFCD06660382
• CID: 994886
• PubChem ID: 16740738
• Update Time: 2025-11-01

2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid
• 2-(3-METHOXYCARBONYL-PHENYL)-3H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID
• 2-[3-(Methoxycarbonyl)phenyl]-1H-1,3-benzodiazole-6-carboxylic acid
• AMINOPENTAMIDESULFATE(200MG)
• DTXSID50587639
• 2-[3-(Methoxycarbonyl)phenyl]-1H-benzimidazole-6-carboxylic acid
• 904818-10-6
• AKOS005257516
• 2-(3-methoxycarbonylphenyl)-3H-benzimidazole-5-carboxylic acid
• AKOS027379244
• MFCD06660382
• 2-(3-(Methoxycarbonyl)phenyl)-1H-benzo[d]imidazole-5-carboxylic acid
• 2-[3-(METHOXYCARBONYL)PHENYL]-1H-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID

• MDL： MFCD06660382
• Inchi： 1S/C16H12N2O4/c1-22-16(21)11-4-2-3-9(7-11)14-17-12-6-5-10(15(19)20)8-13(12)18-14/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key： WQKMJRRAMNMAOS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1=NC2C=CC(C(=O)O)=CC=2N1)=O

Computed Properties

• Exact Mass: 296.07970687g/mol
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid

Comprehensive Guide to 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid (CAS No. 904818-10-6)

2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid (CAS No. 904818-10-6) is a specialized benzimidazole derivative with significant potential in pharmaceutical and material science applications. This compound features a unique molecular structure combining a methoxycarbonylphenyl group with a benzimidazole-carboxylic acid backbone, making it valuable for researchers exploring small molecule drug development and organic electronic materials.

The growing interest in heterocyclic compounds like 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid stems from their versatile applications in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current pharmaceutical trends toward targeted therapies. Its carboxylic acid functionality allows for further derivatization, making it particularly useful in structure-activity relationship (SAR) studies.

From a material science perspective, this compound's conjugated π-system and electron-withdrawing groups make it interesting for organic semiconductor research. With the global organic electronics market projected to grow significantly, compounds like 904818-10-6 are gaining attention for potential use in OLED materials and organic photovoltaics.

The synthesis of 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid typically involves condensation reactions between appropriately substituted aromatic aldehydes and o-phenylenediamine derivatives. Researchers should note that its solubility profile favors polar organic solvents like DMF and DMSO, which is important for formulation studies.

Quality control of CAS 904818-10-6 requires advanced analytical techniques. HPLC purity analysis typically shows ≥95% purity for research-grade material, while mass spectrometry confirms the molecular weight of 296.28 g/mol. The compound's thermal stability has been characterized by DSC analysis, with decomposition temperatures above 200°C.

In drug discovery pipelines, this benzimidazole derivative has shown promise in computational studies targeting protein-protein interactions. Its molecular docking potential with various enzyme active sites makes it a candidate for virtual screening libraries. The carboxylic acid moiety provides an excellent handle for bioconjugation strategies in prodrug development.

For researchers handling 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid, proper storage conditions are essential. Recommendations include protection from light at 2-8°C under inert atmosphere to maintain stability. The compound's MSDS should be consulted for specific handling procedures.

The global market for specialty benzimidazole compounds like 904818-10-6 is expanding, driven by demand from contract research organizations and academic research institutions. Current price trends reflect its status as a high-value research chemical, with suppliers offering quantities ranging from milligram to kilogram scale.

Recent patent literature reveals growing interest in 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid derivatives, particularly in areas of cancer therapeutics and neurodegenerative disease research. This aligns with increasing searches for "benzimidazole-based drug candidates" and "small molecule modulators of protein function" in scientific databases.

Environmental considerations for CAS 904818-10-6 include proper waste disposal according to local regulations. While not classified as hazardous, standard laboratory safety protocols should be followed when working with this compound, including use of appropriate PPE.

Future research directions for this compound may explore its coordination chemistry with transition metals for catalytic applications, or its incorporation into metal-organic frameworks (MOFs). The compound's fluorescence properties also warrant investigation for potential bioimaging applications.

For researchers sourcing 2-(3-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid, verification of certificates of analysis and spectroscopic data is recommended. Reputable suppliers typically provide 1H NMR, 13C NMR, and HPLC chromatograms to confirm identity and purity.